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Compound of Interest

Compound Name: m-PEG5-nitrile

Cat. No.: B609271 Get Quote

An In-depth Technical Guide to m-PEG5-nitrile

This guide provides a detailed overview of the physicochemical properties of m-PEG5-nitrile, a

heterobifunctional PEG linker used in bioconjugation and drug development. It is intended for

researchers, scientists, and professionals in the field of drug development and polymer

chemistry.

Chemical Identity and Properties
m-PEG5-nitrile, also known as methoxy-pentaethylene glycol-nitrile, is a PEG linker that

contains a terminal nitrile group.[1][2] The presence of the hydrophilic polyethylene glycol

(PEG) spacer enhances the solubility of conjugated molecules in aqueous media.[1] The nitrile

functional group can participate in various chemical reactions, such as hydrolysis and

reduction, making it a versatile tool for chemical synthesis.[1][2]

This compound is often utilized as a starting material for creating more complex molecules,

including antiviral, anticancer, and antifungal agents. Furthermore, it has applications as a

crosslinking agent in the development of drug delivery systems and in the design of polymeric

prodrugs. It also serves as a PEG-based PROTAC (Proteolysis Targeting Chimera) linker for

the synthesis of PROTACs, which are molecules designed to selectively degrade target

proteins.

Quantitative Data
The key quantitative properties of m-PEG5-nitrile are summarized in the table below.
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Property Value References

Molecular Formula C12H23NO5

Molecular Weight 261.32 g/mol

Purity ≥95% - 98%

CAS Number 81836-41-1

Storage and Handling
For long-term stability, m-PEG5-nitrile should be stored at -20°C. When preparing solutions, it

is recommended to use them on the same day. If stock solutions are necessary, they should be

aliquoted and stored in tightly sealed vials at -20°C, where they are generally stable for up to

one month. Before use, the product should be allowed to equilibrate to room temperature for at

least one hour prior to opening the vial.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of m-PEG5-
nitrile are proprietary to the manufacturers and are not publicly available in the searched

literature. However, general analytical techniques such as Nuclear Magnetic Resonance (NMR)

are used to confirm its structure, and Safety Data Sheets (SDS) are available from suppliers.

Logical Relationships of m-PEG5-nitrile Properties
The following diagram illustrates the fundamental properties and applications of m-PEG5-
nitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/product/b609271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m-PEG5-nitrile Core Information

Key Applications

m-PEG5-nitrile

Molecular Formula:
C12H23NO5

Molecular Weight:
261.32 g/mol

CAS Number:
81836-41-1 PROTAC Linker

used as

Drug Delivery Systems

used in

Bioconjugation

enables
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Core properties and applications of m-PEG5-nitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m-PEG5-nitrile, 81836-41-1 | BroadPharm [broadpharm.com]

2. M-PEG-nitrile | AxisPharm [axispharm.com]

To cite this document: BenchChem. [molecular weight and formula of m-PEG5-nitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609271#molecular-weight-and-formula-of-m-peg5-
nitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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